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Compound of Interest

4-chloro-N-
Compound Name:

phenylbenzenesulfonamide
CAS No.: 7454-47-9

Cat. No.: B1332494

Get Quote

4-chloro-N-phenylbenzenesulfonamide (CAS No. 7454-47-9) is a member of the

sulfonamide class of compounds.[1] Structurally, it consists of a 4-chlorobenzenesulfonyl group
bonded to an N-phenylamine moiety.[2] Understanding its fundamental physical and chemical
properties is the first step in a robust risk assessment, as these characteristics dictate its
behavior in a laboratory setting and influence appropriate handling and storage procedures.

The compound is a solid at room temperature. Its molecular structure and properties are
summarized below. This data is crucial for anticipating its solubility, stability, and potential
interactions.
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Property Value Source
CAS Number 7454-47-9 [1]12]
Molecular Formula C12H10CINO2S [1][2]
Molecular Weight 267.73 g/mol [11[2]
IUPAC Name A-chloro-- [2]

phenylbenzenesulfonamide

Physical Form Solid

Benzenesulfonamide, 4-
Synonyms chloro-N-phenyl-; N-Phenyl-4- [1112]
chlorobenzenesulfonamide

Topological Polar Surface Area  54.6 A2 [2]

Complexity 325 (2]

Section 2: Comprehensive Hazard Assessment

A thorough understanding of the potential hazards is paramount for mitigating risk. While
comprehensive toxicological data for this specific molecule is not fully available, the Globally
Harmonized System (GHS) classifications provided by suppliers, along with data from
structurally related sulfonamides, form a reliable basis for a conservative safety approach.[3]

GHS Hazard Classification

The primary hazards associated with 4-chloro-N-phenylbenzenesulfonamide are related to

acute toxicity and irritation. Different suppliers may provide slightly varying classifications, so it
is critical to consult the specific SDS provided with your material. A synthesis of available data
indicates the following primary hazards:
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Hazard Class Hazard Code Description Signal Word

Acute Toxicity, Oral H302 Harmful if swallowed Warning

- Harmful in contact .
Acute Toxicity, Dermal  H312 ) ) Warning
with skin

Acute Toxicity,

) H332 Harmful if inhaled Warning
Inhalation
Skin o .
i o H315 Causes skin irritation Warning
Corrosion/Irritation
Serious Eye Causes serious eye ]
o H319 o Warning
Damage/Irritation irritation
STOT, Single May cause respiratory )
H335 . Warning
Exposure irritation

Data synthesized from multiple sources for the target compound and close structural analogs.

[31[41[5]

Expert Insight: The "Warning" signal word indicates a moderate hazard level. The primary risk
when handling this compound as a solid powder is the generation of airborne dust, which
presents an inhalation hazard (H332, H335).[3] Direct contact with skin and eyes can lead to
irritation (H315, H319), and potential systemic effects if absorbed (H312).[4]

Toxicological Profile

The toxicological properties of 4-chloro-N-phenylbenzenesulfonamide have not been fully
investigated.[3] However, compounds of the sulfonamide class can present risks, including
potential kidney damage with significant exposure.[6] Therefore, in the absence of specific
data, a cautious approach that minimizes all routes of exposure is scientifically mandated.

Routes of Exposure & Symptoms:

 Inhalation: May cause respiratory tract irritation, coughing, and shortness of breath. Harmful
if inhaled.[3]
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o Skin Contact: Causes skin irritation. May be harmful if absorbed through the skin.[3][4]
o Eye Contact: Causes serious eye irritation, leading to redness and pain.[3][4]

 Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)

The hierarchy of controls dictates that engineering and administrative controls should be the
primary means of protection, with PPE serving as the final barrier.

Engineering Controls:

o Fume Hood: All weighing and solution preparation activities involving the solid compound
should be performed inside a certified chemical fume hood to control airborne dust and
vapors.[7]

e Ventilation: Ensure the laboratory has adequate general ventilation. Eyewash stations and
safety showers must be readily accessible.[7]

Personal Protective Equipment (PPE): The selection of PPE is not a one-size-fits-all checkilist;
it is a dynamic risk-based decision process. The following diagram illustrates a logical workflow
for selecting appropriate PPE for handling this compound.
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PPE Selection Workflow for 4-chloro-N-phenylbenzenesulfonamide

Start: Task Assessment

Handling Solid Powder? . . o
QWeighing, TransferringD (Handlmg Dilute Solutlon)

Always Always
Baseline PPE:
- Lab Coat . .
- Chemical-Resistant Gloves Splash risk exists
(e.g., Nitrile)
Always
Add Eye Protection:
- Safety Goggles

(Chemical Splash Protection)

Dust potential exists

Add Respiratory Protection:
- N95 Dust Mask or higher Proceed with Task
(Face-fit tested)

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow based on the task being performed.

Detailed PPE Specifications:
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e Eye and Face Protection: Use chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[8] A face shield may be required for
tasks with a high splash potential.[9]

o Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile
rubber).[9][10] Gloves should be inspected for tears or holes before each use and replaced
regularly.[11] Contaminated clothing should be removed immediately and washed before
reuse.[12]

o Respiratory Protection: For tasks that may generate dust, a NIOSH/MSHA-approved N95
particulate respirator or higher is required.[7] All tight-fitting respirators must be properly
face-fit tested to ensure their effectiveness.[11]

Section 4: Safe Laboratory Handling and Storage
Protocols

Adherence to standardized protocols is essential for preventing accidental exposure and
maintaining a safe laboratory environment.

Handling Solid Compound

o Preparation: Before handling, ensure the work area (chemical fume hood) is clean and
uncluttered. Assemble all necessary equipment.

o Don PPE: Put on all required PPE as determined by your risk assessment (see Section 3).

o Weighing: Use a weigh boat or creased weighing paper. Handle the container and spatula
carefully to minimize the generation of airborne dust. Perform this task over a surface that is
easy to decontaminate.

o Transfer/Dissolution: If transferring to a flask for dissolution, do so slowly. Add solvent to the
solid carefully to avoid splashing.

o Cleanup: After handling, decontaminate the spatula and work surface. Dispose of the weigh
boat and any contaminated wipes in a designated solid chemical waste container.
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o Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated exterior. Wash hands thoroughly with soap and water.[13]

Storage Requirements

Proper storage is critical for maintaining the chemical's integrity and preventing hazardous

reactions.

Container: Keep the container tightly closed to prevent moisture absorption and
contamination.[14]

Location: Store in a cool, dry, and well-ventilated area.[7][14]

Incompatibilities: Segregate from strong oxidizing agents.[7][14] Contact with these materials
could lead to a vigorous, potentially hazardous reaction.

Stability: The compound is generally stable under recommended storage conditions.[15]
However, like many sulfonamides, long-term stability, especially in solution or at elevated
temperatures, should be considered.[16]

Section 5: Emergency Response Procedures

In the event of an emergency, a calm and methodical response is crucial. All laboratory

personnel should be familiar with these procedures.

First-Aid Measures

General Advice: Move the victim out of the dangerous area. If symptoms persist, seek
medical attention and show the attending physician this safety guide or the product SDS.[13]
[14]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][17] Remove contact lenses if present and
easy to do.[12] Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[3][17] If skin irritation occurs, seek
medical attention.
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 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[13][18] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[19] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[13] Seek immediate medical attention.

Accidental Release and Spill Cleanup

The following workflow provides a systematic approach to managing a spill.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


http://angenechemical.com/sds/65938-77-4.pdf
https://www.moh.gov.sa/en/healthawareness/educationalcontent/firstaid/pages/005.aspx
https://poisons.co.nz/first-aid/
http://angenechemical.com/sds/65938-77-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332494?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Accidental Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Section 1: Chemical Identification and Physicochemical
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332494/docs#section-1-chemical-identification-and-
physicochemical-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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